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Compound of Interest

Compound Name: GR 94800

Cat. No.: B1672131

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe and
compliant disposal of GR 94800, a potent and selective tachykinin NK2 receptor antagonist.
Adherence to these protocols is vital to ensure a safe laboratory environment and to comply
with institutional and regulatory standards.

l. Understanding the Compound: GR 94800

GR 94800 is a peptide-like molecule that is often supplied as a trifluoroacetate (TFA) salt.[1]
The trifluoroacetic acid component introduces specific hazards that must be addressed during
the disposal process. Due to its biological activity as a receptor antagonist, it should be
handled as a potentially bioactive chemical waste.

Il. Core Principles of Chemical Waste Management

Before detailing the specific procedures for GR 94800, it is essential to be familiar with the
foundational principles of laboratory chemical waste management. These guidelines are
derived from established safety protocols and are designed to minimize risks to personnel and
the environment.

e Waste Minimization: The most effective way to manage waste is to minimize its generation.
This can be achieved by carefully planning experiments to use the smallest feasible
guantities of GR 94800.
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e Segregation: Never mix different types of chemical waste. Incompatible chemicals can react
violently, producing heat, toxic gases, or explosions. GR 94800 waste should be collected in
a designated container, separate from other waste streams.

o Proper Labeling: All waste containers must be clearly and accurately labeled with their
contents. This is crucial for safe handling and proper disposal by your institution's
environmental health and safety (EHS) department.

o Container Management: Waste containers should be made of a material compatible with the
chemical waste they hold. They must be kept securely closed except when adding waste and
stored in a designated satellite accumulation area (SAA).

lll. Proper Disposal Procedures for GR 94800
The following step-by-step guide outlines the operational and disposal plan for GR 94800.
Step 1: Personal Protective Equipment (PPE)

Before handling GR 94800 or its waste, ensure you are wearing the appropriate personal
protective equipment:

o Safety goggles or a face shield

o Chemical-resistant gloves (nitrile or neoprene are generally suitable)
e Alaboratory coat

Step 2: Waste Collection

e Solid Waste: Collect any solid GR 94800 waste, such as unused compound or contaminated
consumables (e.g., weighing paper, pipette tips), in a designated, leak-proof, and clearly
labeled solid waste container.

» Liquid Waste: Solutions containing GR 94800 should be collected in a separate, sealed, and
clearly labeled liquid waste container. The container should be compatible with the solvents
used. Given that GR 94800 is often dissolved in organic solvents, a high-density
polyethylene (HDPE) or glass container is recommended.
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e Sharps Waste: Needles, syringes, or other sharps contaminated with GR 94800 must be
disposed of in a designated sharps container.

Step 3: Labeling the Waste Container

Properly label the waste container immediately upon starting waste collection. The label should
include:

The words "Hazardous Waste"

The full chemical name: "GR 94800 (trifluoroacetate salt)"

The concentration of GR 94800 and the solvent(s) used

The date the waste was first added to the container

The name of the principal investigator or laboratory contact
Step 4: Storage of Waste

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory. The SAA should be:

e At or near the point of waste generation

e Under the control of the laboratory personnel
e Away from drains and sources of ignition
Step 5: Arranging for Disposal

Once the waste container is full or has been in storage for a period defined by your institution's
policy (typically not exceeding one year), contact your institution's Environmental Health and
Safety (EHS) department to arrange for pickup and disposal. Do not attempt to dispose of GR
94800 waste down the drain or in the regular trash.

IV. Quantitative Data Summary
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While specific quantitative data for GR 94800's disposal parameters are not readily available,
the following table summarizes key information based on its chemical nature as a peptide-like
compound and a trifluoroacetate salt.

Property Valuel/lnformation

Chemical Name GR 94800 (trifluoroacetate salt)

CAS Number 141636-65-9 (for the parent compound)
Molecular Formula C49H61N908 (for the parent compound)

Soluble in ethanol to 4 mg/ml.[2] Solubility in
Solubility other solvents should be determined on a small

scale.

] Bioactive compound. The trifluoroacetate salt
Primary Hazard ) ]
will be corrosive.

Incompatible Materials Strong oxidizing agents, strong bases.

Collection in a designated hazardous waste
) container for incineration or other approved
Disposal Method i . .
disposal methods by a licensed waste disposal

facility. Do not dispose of in sewer or trash.

V. Experimental Protocols Cited

The procedures outlined in this guide are based on standard laboratory chemical waste
management protocols as described by various university and regulatory guidelines.[3][4][5]
These protocols are designed to be broadly applicable to a wide range of laboratory chemicals,
including bioactive compounds like GR 94800.

VI. Logical Workflow for GR 94800 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of GR 94800.
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GR 94800 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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